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Compound of Interest

Compound Name: Squamocin G

Cat. No.: B1668047

This document provides comprehensive safety and logistical information for the proper disposal
of Squamocin G, a potent annonaceous acetogenin. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure the safe handling
and disposal of this cytotoxic compound in a laboratory setting, in accordance with general
hazardous waste regulations.

Quantitative Data for Squamocin G

The following table summarizes key quantitative data for Squamocin G and related
acetogenins, pertinent to its handling and disposal. Due to the lack of a specific Safety Data
Sheet (SDS) with regulatory disposal information for Squamocin G, data for the closely related
acetogenin, Annonacin, and general toxicity data for acetogenin-rich extracts are included for a
comprehensive safety profile.
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Parameter

Value

Source | Notes

Chemical Identity

IUPAC Name

(2S)-4-[(2R,13R)-2,13-
dihydroxy-13-[(5R)-5-
[(2R,5R)-5-[(1S)-1-
hydroxyundecyl]oxolan-2-
ylloxolan-2-yl]tridecyl]-2-
methyl-2H-furan-5-one

PubChem CID: 183613[1]

Molecular Formula C37He607 PubChem CID: 183613[1]
Molecular Weight 622.9 g/mol PubChem CID: 1, 5
CAS Number 123123-32-0 PubChem CID: 1

Physical Properties

Solubility

Water: Poor/Insoluble.[2][3]
Organic Solvents: Soluble in
DMSO, methanol, and
acetone.[4][5][6]

A study noted that pure
squamocin is totally insoluble

in water.[2]

Toxicity Data

Cytotoxicity

Potent cytotoxic and antitumor

compound.[5][6]

Annonaceous acetogenins are
known inhibitors of

mitochondrial complex 1.[4]

Acute Toxicity (Oral)

No specific LD50 value for
pure Squamocin G is
available. However, extracts
rich in acetogenins are known
to be toxic. For instance, the
ethanolic extract of Annona
muricata seeds showed an
LC50 of 1.26 pg/mL against
Artemia salina.[7] Another
study reported the LD50 for an
ethanol extract of A. muricata

in mice as 1.67 g/kg.[3]

Acetogenins can cause liver

and kidney damage.[9]
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Annonaceous acetogenins,
Neurotoxicity like annonacin, are known

neurotoxins.[9][10]

Hazard Classification

Not officially classified for
Squamocin G. An SDS for

Annonacin states it is not
- ) Researchers should treat
o classified according to GHS. ] )
GHS Classification ) Squamocin G as a cytotoxic
However, due to its potent
o and hazardous compound.
cytotoxicity, it should be

handled as a hazardous

substance.

Experimental Protocols: Disposal Procedures

The proper disposal of Squamocin G must follow established protocols for cytotoxic and
hazardous chemical waste. The following steps provide a detailed methodology for its safe
disposal.

2.1. Personal Protective Equipment (PPE)

Before handling Squamocin G in any form (pure compound, solutions, or contaminated
materials), personnel must wear appropriate PPE:

o Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A buttoned lab coat must be worn.

» Respiratory Protection: If handling the powder form or creating aerosols, a properly fitted
respirator (e.g., N95) or use of a chemical fume hood is required.[11]

2.2. Waste Segregation and Collection
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All waste contaminated with Squamocin G must be segregated as cytotoxic hazardous waste
at the point of generation.

e Solid Waste:

o Includes contaminated gloves, bench paper, pipette tips, vials, and any other solid
materials that have come into contact with Squamocin G.

o Place all solid waste into a designated, leak-proof, and puncture-resistant container clearly
labeled as "Cytotoxic Waste" or "Hazardous Waste" with the chemical name "Squamocin
G" and appropriate hazard symbols.

e Liquid Waste:

o Includes unused solutions of Squamocin G, solvents used to dissolve the compound, and
any rinsates from cleaning contaminated glassware.

o Collect all liquid waste in a compatible, sealed, and shatter-resistant container (e.g., a
high-density polyethylene bottle).

o The container must be clearly labeled as "Hazardous Waste" with "Squamocin G" and the
name of the solvent(s) listed.

o Do not mix incompatible waste streams.

e Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be placed in a designated,
puncture-proof sharps container that is clearly labeled for cytotoxic waste.

2.3. Decontamination of Work Surfaces and Glassware

e Work Surfaces: Decontaminate all surfaces (benchtops, fume hood surfaces) that may have
come into contact with Squamocin G. Use a suitable solvent (e.g., ethanol) to wipe the
surfaces, and dispose of the cleaning materials as solid cytotoxic waste.

o Glassware: Reusable glassware should be rinsed with a suitable solvent to remove
Squamocin G residue. The initial rinsate must be collected and disposed of as hazardous
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liquid waste. Subsequent cleaning with detergents can then be performed.
2.4. Storage of Waste

o Store all cytotoxic waste containers in a designated and secure Satellite Accumulation Area
within the laboratory.

e Ensure containers are kept closed except when adding waste.
o The storage area should be clearly marked with hazardous waste signage.
2.5. Final Disposal

* Never dispose of Squamocin G or its contaminated waste down the drain or in the regular
trash.

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e The primary method for the disposal of cytotoxic waste is high-temperature incineration by a
licensed facility.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of Squamocin G.
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Caption: Workflow for the safe disposal of Squamocin G waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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